Cas no 1872867-61-2 (Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl-)

Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl-, is a specialized organic compound featuring a cyclopropane core substituted with a hydroxymethyl group and an aminomethyl moiety. The α-position is further modified with a 2-methoxyethyl group and a methyl group, enhancing its steric and electronic properties. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for the development of bioactive molecules or chiral intermediates. The presence of both amino and hydroxyl functionalities allows for versatile derivatization, while the cyclopropane ring contributes to conformational rigidity, potentially improving binding affinity in pharmaceutical applications. Its tailored design supports precise molecular modifications in drug discovery and fine chemical synthesis.
Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- structure
1872867-61-2 structure
Product name:Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl-
CAS No:1872867-61-2
MF:C9H19NO2
MW:173.25266289711
CID:5276755
PubChem ID:165953794

Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl-
    • 1872867-61-2
    • EN300-682896
    • 2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
    • Inchi: 1S/C9H19NO2/c1-8(11,5-6-12-2)9(7-10)3-4-9/h11H,3-7,10H2,1-2H3
    • InChI Key: BMZCPUHCCHQQRK-UHFFFAOYSA-N
    • SMILES: OC(C)(CCOC)C1(CN)CC1

Computed Properties

  • Exact Mass: 173.141578849g/mol
  • Monoisotopic Mass: 173.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • Density: 1.062±0.06 g/cm3(Predicted)
  • Boiling Point: 281.7±10.0 °C(Predicted)
  • pka: 14.89±0.29(Predicted)

Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-682896-5.0g
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
1872867-61-2 95.0%
5.0g
$2858.0 2025-03-12
Enamine
EN300-682896-10.0g
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
1872867-61-2 95.0%
10.0g
$4236.0 2025-03-12
Enamine
EN300-682896-0.1g
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
1872867-61-2 95.0%
0.1g
$867.0 2025-03-12
Enamine
EN300-682896-0.05g
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
1872867-61-2 95.0%
0.05g
$827.0 2025-03-12
Enamine
EN300-682896-0.5g
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
1872867-61-2 95.0%
0.5g
$946.0 2025-03-12
Enamine
EN300-682896-1.0g
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
1872867-61-2 95.0%
1.0g
$986.0 2025-03-12
Enamine
EN300-682896-0.25g
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
1872867-61-2 95.0%
0.25g
$906.0 2025-03-12
Enamine
EN300-682896-2.5g
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
1872867-61-2 95.0%
2.5g
$1931.0 2025-03-12

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl-

Recent Advances in Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- (CAS: 1872867-61-2) Research

The compound Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- (CAS: 1872867-61-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of investigation has been the synthesis of this compound and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers highlighted the importance of the cyclopropane ring in conferring metabolic stability and bioavailability, which are critical for drug candidates.

Pharmacological evaluations have revealed that Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders, such as anxiety and depression. The compound's ability to cross the blood-brain barrier efficiently has been a focal point of these investigations.

In addition to its neurological applications, recent research has explored its role in oncology. A 2024 study in Cancer Research demonstrated that derivatives of this compound could inhibit the growth of certain cancer cell lines by targeting key signaling pathways. The findings suggest that further structural optimization could lead to the development of novel anticancer agents with improved efficacy and reduced side effects.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile and potential toxicity need further elucidation through comprehensive preclinical studies. Researchers are also investigating its interactions with other drugs to assess its suitability for combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- (CAS: 1872867-61-2) represents a versatile and promising candidate in drug discovery. Its unique structural features and broad pharmacological activities make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential and optimization of its properties will be crucial for its successful application in medicine.

Recommend Articles

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd